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Compound of Interest

Compound Name: 2-Naphthimidamide hydrochloride

Cat. No.: B3104750 Get Quote

Despite its confirmed chemical identity, 2-Naphthimidamide hydrochloride remains a

molecule with a sparse and largely undocumented history in publicly accessible scientific

literature. This in-depth guide consolidates the available information and highlights the

significant gaps in our understanding of this compound, a situation that presents both a

challenge and an opportunity for researchers in chemical and pharmaceutical sciences.

While a definitive record of its initial discovery and a detailed historical narrative are absent

from mainstream chemical and biological databases, the existence of 2-Naphthimidamide
hydrochloride is verified through its entry in the PubChem database.[1] This entry provides

foundational chemical information but lacks references to primary literature, patents, or

biological studies, which are essential for constructing a comprehensive profile.

Physicochemical Properties
Quantitative data regarding the physicochemical properties of 2-Naphthimidamide
hydrochloride are not readily available in published literature. The table below summarizes

the basic information derived from its PubChem entry.
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Property Value Source

Molecular Formula C₁₁H₁₁ClN₂ PubChem[1]

PubChem CID 21504526 PubChem[1]

Synonyms
Naphthalene-2-

carboximidamide hydrochloride
PubChem[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 2-Naphthimidamide
hydrochloride are not described in the currently available scientific literature. General

synthetic routes for amidine hydrochlorides often involve the Pinner reaction, which proceeds

via the treatment of a nitrile with an alcohol in the presence of hydrogen chloride gas to form an

imino ether hydrochloride, followed by reaction with ammonia. A plausible, though unconfirmed,

synthetic pathway for 2-Naphthimidamide hydrochloride is outlined below.

2-Naphthonitrile 2-Naphthyl imino ether
hydrochloride intermediate

+ HCl, Ethanol 2-Naphthimidamide_hydrochloride+ NH3

Click to download full resolution via product page

Plausible synthetic workflow for 2-Naphthimidamide hydrochloride.

It is crucial to note that this represents a theoretical pathway, and the specific reaction

conditions, yields, and purification methods would require experimental determination.

Biological Activity and Signaling Pathways
As of this guide's compilation, there are no published studies detailing the biological activity,

mechanism of action, or any associated signaling pathways of 2-Naphthimidamide
hydrochloride. The absence of such data means that its potential as a therapeutic agent or a

research tool remains entirely unexplored.
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The current lack of information surrounding 2-Naphthimidamide hydrochloride presents a

clear opportunity for original research. The synthesis and characterization of this compound,

followed by screening for biological activity, could unveil novel pharmacological properties. For

researchers in drug discovery and development, this compound represents uncharted territory

that may hold potential for new therapeutic applications.

In conclusion, while 2-Naphthimidamide hydrochloride is a known chemical entity, it is a

molecule awaiting discovery in the functional sense. The scientific community has yet to

publish research on its synthesis, properties, and biological effects. This guide, therefore,

serves not as a complete record, but as a call to action for the scientific community to explore

and elucidate the story of this enigmatic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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